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Compound of Interest |

Compound Name: 2-(Pyridin-3-yloxy)benzaldehyde
CAS No.: 887344-42-5
Cat. No.: B1587787

Get Quote

CAS Number: 887344-42-5

Introduction: A Versatile Heterocyclic Building Block

2-(Pyridin-3-yloxy)benzaldehyde is a bi-functional aromatic compound that has emerged as a
significant intermediate in the fields of medicinal chemistry and materials science. Its structure,
featuring a benzaldehyde moiety ortho-substituted with a pyridin-3-yloxy group, offers a unique
combination of reactive sites. This guide provides an in-depth exploration of its synthesis,
chemical properties, reactivity, and applications, tailored for researchers and professionals in
drug discovery and chemical development. The strategic placement of the aldehyde and the
pyridine-ether linkage provides a scaffold for the synthesis of more complex molecular
architectures, making it a valuable tool for accessing novel chemical space.[1]

Physicochemical Properties and Specifications

A comprehensive understanding of the physical and chemical properties of 2-(Pyridin-3-
yloxy)benzaldehyde is fundamental for its effective application in research and development.
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Property Value Source
CAS Number 887344-42-5 [1]12]
Molecular Formula C12HaNO:2 [1]
Molecular Weight 199.21 g/mol [11[2]
Appearance Yellow crystalline solid [1]
Melting Point 75-79 °C [2]
Purity > 95-99% (HPLC) [11[2]
Solubility Soluble in organic solvents [1]
Storage Store at 0-8 °C [1][3]

Synthesis and Mechanistic Insights

The formation of the diaryl ether linkage in 2-(Pyridin-3-yloxy)benzaldehyde is most
commonly achieved through a nucleophilic aromatic substitution reaction, specifically a
variation of the Ullmann condensation.[4] This copper-catalyzed reaction is a cornerstone of
diaryl ether synthesis.[5][6]

Proposed Synthetic Pathway: Ullmann Condensation

The synthesis involves the coupling of 2-fluorobenzaldehyde with 3-hydroxypyridine. The
electron-withdrawing nature of the aldehyde group activates the ortho-positioned fluorine for
nucleophilic displacement by the phenoxide of 3-hydroxypyridine.

Reaction Scheme:
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Caption: Proposed synthesis of 2-(Pyridin-3-yloxy)benzaldehyde via Ullmann condensation.

Detailed Experimental Protocol

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 3-hydroxypyridine (1.0 eq.), 2-fluorobenzaldehyde (1.1 eq.), potassium
carbonate (2.0 eq.), and copper(l) iodide (0.1 eq.).

e Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask.

o Reaction Execution: Heat the reaction mixture to 120-140 °C and stir for 12-24 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).
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Work-up: After completion, cool the reaction mixture to room temperature and pour it into
water. Extract the aqueous layer with ethyl acetate (3 x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-(Pyridin-3-
yloxy)benzaldehyde as a yellow solid.

Causality of Experimental Choices

Choice of Base: Potassium carbonate or cesium carbonate is used to deprotonate the
hydroxyl group of 3-hydroxypyridine, forming the nucleophilic pyridinoxide. Cesium
carbonate is often more effective due to its higher solubility and the increased reactivity of
the cesium phenoxide.

Catalyst: A copper(l) salt, such as copper(l) iodide, is essential to facilitate the coupling
reaction. The mechanism is believed to involve the formation of a copper(l) pyridinoxide
intermediate.[7]

Solvent: A high-boiling polar aprotic solvent like DMF or NMP is required to achieve the
necessary reaction temperature and to dissolve the reactants and reagents.[4]

Aryl Halide: 2-Fluorobenzaldehyde is a suitable starting material due to the high
electronegativity of fluorine, which activates the aromatic ring towards nucleophilic
substitution.

Chemical Reactivity and Synthetic Utility

The dual functionality of 2-(Pyridin-3-yloxy)benzaldehyde makes it a versatile precursor for a

wide range of chemical transformations.

Reactions of the Aldehyde Group

The aldehyde functional group is a gateway to numerous synthetic transformations, including:

Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 2-
(pyridin-3-yloxy)benzoic acid, using standard oxidizing agents like potassium permanganate
or Jones reagent.[3]
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e Reduction: Reduction of the aldehyde yields the corresponding alcohol, (2-(pyridin-3-
yloxy)phenyl)methanol, which can be achieved with reducing agents such as sodium

borohydride.

e Reductive Amination: Reaction with primary or secondary amines in the presence of a
reducing agent (e.g., sodium triacetoxyborohydride) provides access to a variety of

substituted amines.

o Wittig Reaction: The Wittig reaction with phosphorus ylides can be used to synthesize
various alkene derivatives.

o Condensation Reactions: The aldehyde can undergo condensation reactions with active
methylene compounds, such as in the Knoevenagel condensation, to form a,3-unsaturated
systems.[9]

Reactions Involving the Pyridine Ring

The pyridine ring imparts basicity and can act as a ligand for metal coordination.[1] The
nitrogen atom can be quaternized with alkyl halides to form pyridinium salts. The pyridine ring
also influences the electronic properties of the molecule, enhancing its potential for biological

activity.[3]

Workflow for Derivatization:
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Caption: Synthetic transformations of 2-(Pyridin-3-yloxy)benzaldehyde.

Applications in Drug Discovery and Materials
Science

The unique structural features of 2-(Pyridin-3-yloxy)benzaldehyde make it a valuable scaffold
in several areas of chemical research.

Pharmaceutical Development

This compound serves as a key intermediate in the synthesis of biologically active molecules.
[1] The diaryl ether motif is present in numerous approved drugs, and the pyridine ring can act
as a hydrogen bond acceptor and improve pharmacokinetic properties.[10] Derivatives of this
scaffold are being investigated for their potential as anti-inflammatory and anti-cancer agents.
[1] The related benzyloxybenzaldehyde scaffold has shown promise as a basis for developing
selective inhibitors of aldehyde dehydrogenase 1A3 (ALDH1A3), an enzyme implicated in
cancer.[11]

Agrochemicals

The structural motifs present in 2-(Pyridin-3-yloxy)benzaldehyde are also found in various
agrochemicals, suggesting its utility in the development of new pesticides and herbicides.[1]

Materials Science

The ability of the pyridine nitrogen to coordinate with metal ions makes this molecule a
potential ligand for the synthesis of metal-organic frameworks (MOFs) and other coordination
polymers.[1][9] These materials have applications in gas storage, separation, and catalysis.[9]

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 2-
(Pyridin-3-yloxy)benzaldehyde.

¢ Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]
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e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[2]

It is recommended to handle this compound in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.

Conclusion

2-(Pyridin-3-yloxy)benzaldehyde is a highly versatile and valuable building block for organic
synthesis. Its straightforward preparation via Ullmann condensation and the diverse reactivity of
its aldehyde and pyridinoxy functionalities provide access to a wide array of complex
molecules. Its demonstrated and potential applications in medicinal chemistry, agrochemicals,
and materials science underscore its importance for researchers and scientists in these fields.
This guide has provided a comprehensive overview of its properties, synthesis, reactivity, and
applications, offering a solid foundation for its use in innovative research and development
projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. 2-(pyridin-3-yloxy)benzaldehyde | 887344-42-5 [sigmaaldrich.com]
3. chemimpex.com [chemimpex.com]

4. Ullmann condensation - Wikipedia [en.wikipedia.org]

5. Diaryl ether synthesis by etherification (arylation) [organic-chemistry.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.organic-chemistry.org/namedreactions/ullmann-ether-synthesis.shtm
https://en.wikipedia.org/wiki/Fluorobenzaldehyde
https://www.researchgate.net/figure/Control-reactions-between-phenol-and-benzoic-acid-or-benzaldehyde-under-optimized-reaction_fig2_332938833
https://www.researchgate.net/figure/Recent-work-for-the-synthesis-of-diaryl-ethers-and-the-application-of-this-work_fig3_334586221
https://pubmed.ncbi.nlm.nih.gov/33609656/
https://www.researchgate.net/publication/348197771_Recent_Advancement_of_Ullmann_Condensation_Coupling_Reaction_in_the_Formation_of_Aryl-Oxygen_C-O_Bonding_by_Copper-Mediated_Catalyst
https://pubmed.ncbi.nlm.nih.gov/11672153/
https://www.organic-chemistry.org/namedreactions/ullmann-reaction.shtm
https://www.benchchem.com/product/b1587787?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/es/products/23573
https://www.sigmaaldrich.com/RU/en/product/enamine/enah9a25d8e0?context=bbe
https://www.chemimpex.com/products/23630
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.organic-chemistry.org/synthesis/C1O/diarylethers.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. researchgate.net [researchgate.net]

e 7. Ullmann Reaction [organic-chemistry.org]

e 8. chem.libretexts.org [chem.libretexts.org]

e 9. Metal-organic framework - Wikipedia [en.wikipedia.org]

e 10. Pyridones in drug discovery: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
e 11. mdpi.com [mdpi.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Pyridin-3-
yloxy)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587787/docs#an-in-depth-technical-guide-to-2-
pyridin-3-yloxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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